Cas no 1005679-11-7 (2-[4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid)

• Product Name: 2-[4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid
• CAS No: 1005679-11-7
• MF: C₈H₈ClF₃N₂O₂
• MW: 256.609531402588
• MDL: MFCD03419688
• CID: 1128193
• PubChem ID: 17024557
• Update Time: 2025-07-30

2-[4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-chloro-5-methyl-3-(trifluoromethyl)-1h-pyrazol-1-yl]propanoi C Acid
• AKOS B007251
• ART-CHEM-BB B007251
• 2-(4-CHLORO-5-METHYL-3-TRIFLUOROMETHYL-PYRAZOL-1-YL)-PROPIONIC ACID
• 2-(4-CHLORO-5-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-1-YL)PROPANOIC ACID
• 2-[4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid
• AKOS000308175
• STK312197
• 2-(4-chloro-5-methyl-3-trifluoromethylpyrazol-1-yl)propanoic acid
• SCHEMBL1775809
• 1005679-11-7
• DNXCHZFSKZIXAH-UHFFFAOYSA-N
• MFCD03419688
• 2-[4-chloro-5-methyl-3-(trifluoromethyl)pyrazol-1-yl]propanoic acid
• CS-0262727
• EN300-83593
• BBL038525
• 2-(4-chloro-5-methyl-3-trifluoromethyl-pyrazol-1-yl)-propionic acid, AldrichCPR
• 2-(4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoicacid
• F2169-0798

• MDL： MFCD03419688
• Inchi： 1S/C8H8ClF3N2O2/c1-3-5(9)6(8(10,11)12)13-14(3)4(2)7(15)16/h4H,1-2H3,(H,15,16)
• InChI Key： DNXCHZFSKZIXAH-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=NN(C=1C)C(C(=O)O)C

Computed Properties

• Exact Mass: 256.02264g/mol
• Monoisotopic Mass: 256.02264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 256.61g/mol
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1Ų